![molecular formula C13H17ClN2O3 B2393158 (S)-N-(Pyrrolidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride CAS No. 1353999-35-5](/img/structure/B2393158.png)
(S)-N-(Pyrrolidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(S)-N-(Pyrrolidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride is a useful research compound. Its molecular formula is C13H17ClN2O3 and its molecular weight is 284.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neurobiology and CNS Acting Drugs
The pyrrolidine ring, a component of (S)-N-(Pyrrolidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride, is recognized for its significance in drug discovery, particularly in the development of central nervous system (CNS) acting drugs. Research highlights the role of heterocycles with heteroatoms like nitrogen, sulfur, and oxygen in forming the largest class of organic compounds with potential CNS activity. The pyrrolidine ring, specifically, offers a versatile scaffold for synthesizing novel biologically active compounds, influencing the pharmacophore space and the structural and functional plasticity in brain regions. This facilitates the full expression of emotional learning and impacts neurobiology, mood, anxiety, and emotions (Saganuwan, 2017; McEwen & Olié, 2005; Petri et al., 2021).
Environmental and Health Implications
Studies have delved into the environmental pathways and health implications of compounds structurally similar to this compound. For instance, polychlorinated dibenzo-p-dioxins and dibenzofurans (similar in structure) have been extensively researched due to their persistence and potential bioaccumulation, leading to health risks. These studies provide insights into the mechanisms controlling the formation, chlorination, dechlorination, and destruction of these compounds, as well as their potential health effects, including endocrine disruption, carcinogenicity, and neurotoxicity (Fries, 1995; Altarawneh et al., 2009; Birnbaum et al., 2003).
Chemical Analysis and Treatment of Organic Pollutants
The chemical and metabolic stability of compounds similar to this compound has led to their consideration in the analysis and treatment of organic pollutants. Redox mediators, for instance, are used in the treatment of various organic pollutants present in wastewater from industries. The understanding of such compounds' chemical properties and their reactions with redox mediators can significantly enhance the remediation or degradation of recalcitrant compounds, offering insights into the sustainable treatment of environmental pollutants (Husain & Husain, 2007).
properties
IUPAC Name |
N-[(3S)-pyrrolidin-3-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3.ClH/c16-13(15-10-3-4-14-8-10)9-1-2-11-12(7-9)18-6-5-17-11;/h1-2,7,10,14H,3-6,8H2,(H,15,16);1H/t10-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJGDKTJVGAATQS-PPHPATTJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1NC(=O)C2=CC3=C(C=C2)OCCO3.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@H]1NC(=O)C2=CC3=C(C=C2)OCCO3.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.